Cas no 1858494-20-8 ({3-[(3-amino-5-methyl-1H-pyrazol-1-yl)methyl]oxetan-3-yl}methanol)

• Product Name: {3-[(3-amino-5-methyl-1H-pyrazol-1-yl)methyl]oxetan-3-yl}methanol
• CAS No: 1858494-20-8
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 5717351
• PubChem ID: 130964892
• Update Time: 2025-05-21

{3-[(3-amino-5-methyl-1H-pyrazol-1-yl)methyl]oxetan-3-yl}methanol Chemical and Physical Properties

Names and Identifiers

• 1858494-20-8
• EN300-1109535
• {3-[(3-amino-5-methyl-1H-pyrazol-1-yl)methyl]oxetan-3-yl}methanol

• Inchi： 1S/C9H15N3O2/c1-7-2-8(10)11-12(7)3-9(4-13)5-14-6-9/h2,13H,3-6H2,1H3,(H2,10,11)
• InChI Key： URIUIIXVAQBCRO-UHFFFAOYSA-N
• SMILES： O1CC(CO)(CN2C(C)=CC(N)=N2)C1

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 73.3Ų

Additional information on {3-[(3-amino-5-methyl-1H-pyrazol-1-yl)methyl]oxetan-3-yl}methanol

Introduction to Compound CAS No. 1858494-20-8: {3-[(3-amino-5-methyl-1H-pyrazol-1-yl)methyl]oxetan-3-yl}methanol

The compound with CAS No. 1858494-20-8, commonly referred to as {3-[(3-amino-5-methyl-1H-pyrazol-1-yl)methyl]oxetan-3-yl}methanol, is a highly specialized organic molecule with significant potential in the fields of pharmacology and material science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials.

{3-amino} and {5-methyl} substituents on the pyrazole ring contribute to the compound's stability and reactivity, making it a valuable intermediate in organic synthesis. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the treatment of neurodegenerative diseases and cancer. The oxetane ring system, a four-membered cyclic ether, adds rigidity to the molecule, enhancing its bioavailability and pharmacokinetic properties.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Researchers have employed cross-coupling reactions and enzymatic catalysis to achieve high yields and purity levels. These advancements have been documented in leading journals such as *Journal of Medicinal Chemistry* and *Organic Process Research & Development*, underscoring the compound's importance in contemporary chemical research.

One of the most exciting developments involving this compound is its application in drug delivery systems. The methanol group at the terminal position allows for easy functionalization, enabling the attachment of targeting ligands or imaging agents. This feature has been exploited in nanotechnology-based drug delivery platforms, where the compound serves as a versatile linker between therapeutic payloads and carrier systems.

Recent studies have also explored the compound's role in enzyme inhibition. For instance, it has been shown to inhibit key enzymes involved in inflammation pathways, offering potential therapeutic benefits for conditions such as arthritis and inflammatory bowel disease. The pyrazole moiety, known for its ability to chelate metal ions, plays a crucial role in these enzymatic interactions.

In terms of safety and toxicity profiles, preliminary animal studies indicate that this compound exhibits low toxicity at therapeutic doses. However, further investigations are required to fully understand its long-term effects and mechanisms of action. Regulatory agencies such as the FDA have expressed interest in this compound due to its innovative design and potential clinical applications.

The commercialization of {3-[(3-amino-5-methyl-1H-pyrazol-1-yl)methyl]oxetan-3-yl}methanol is currently being pursued by several pharmaceutical companies. Its scalability has been improved through continuous-flow synthesis techniques, reducing production costs and increasing accessibility for research purposes.

In conclusion, CAS No. 1858494-20-8 represents a cutting-edge advancement in organic chemistry with wide-ranging applications across multiple disciplines. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.